Cas no 2096338-86-0 (2-Bromo-4-isopropylphenylboronic acid)
2-Bromo-4-isopropylphenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The bromo and boronic acid functional groups enable selective coupling with aryl or vinyl halides, making it valuable for constructing complex molecular architectures. Its isopropyl substituent enhances steric and electronic properties, influencing reactivity and selectivity in catalytic processes. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization is critical. It exhibits good stability under standard conditions, facilitating handling and storage. High purity grades are available to ensure consistent performance in demanding synthetic applications.
2096338-86-0 structure
Product Name:2-Bromo-4-isopropylphenylboronic acid
CAS No:2096338-86-0
MF:C9H12BBrO2
MW:242.905382156372
MDL:MFCD18434420
CID:4638148
PubChem ID:53216504
Update Time:2025-06-07
2-Bromo-4-isopropylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-4-ISOPROPYLPHENYLBORONIC ACID
- 2-Bromo-4-isopropylphebylboronic acid
- (2-Bromo-4-isopropylphenyl)boronic acid
- WID33886
- GS2709
- (2-bromo-4-propan-2-ylphenyl)boronic acid
- Y2265
- 2096338-86-0
- DTXSID301230645
- E84341
- Boronic acid, B-[2-bromo-4-(1-methylethyl)phenyl]-
- SCHEMBL14805327
- (2-Bromo-4-isopropylphenyl)boronicacid
- [2-bromo-4-(propan-2-yl)phenyl]boronic acid
- MFCD18434420
- BS-34297
- CS-0178366
- 2-Bromo-4-isopropylphenylboronic acid
-
- MDL: MFCD18434420
- Inchi: 1S/C9H12BBrO2/c1-6(2)7-3-4-8(10(12)13)9(11)5-7/h3-6,12-13H,1-2H3
- InChI Key: YEHIZUUXYLXRNS-UHFFFAOYSA-N
- SMILES: BrC1=C(B(O)O)C=CC(=C1)C(C)C
Computed Properties
- Exact Mass: 242.01137g/mol
- Monoisotopic Mass: 242.01137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
2-Bromo-4-isopropylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B993708-10mg |
2-Bromo-4-isopropylphenylboronic acid |
2096338-86-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B993708-50mg |
2-Bromo-4-isopropylphenylboronic acid |
2096338-86-0 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B993708-100mg |
2-Bromo-4-isopropylphenylboronic acid |
2096338-86-0 | 100mg |
$ 115.00 | 2022-06-06 | ||
| abcr | AB309467-500 mg |
2-Bromo-4-isopropylphenylboronic acid, 96%; . |
2096338-86-0 | 96% | 500mg |
€280.60 | 2023-04-26 | |
| abcr | AB309467-1 g |
2-Bromo-4-isopropylphenylboronic acid, 96%; . |
2096338-86-0 | 96% | 1g |
€372.80 | 2023-04-26 | |
| eNovation Chemicals LLC | Y1247988-1g |
2-Bromo-4-isopropylphenylboronic acid |
2096338-86-0 | 97% | 1g |
$190 | 2024-06-06 | |
| abcr | AB309467-500mg |
2-Bromo-4-isopropylphenylboronic acid, 96%; . |
2096338-86-0 | 96% | 500mg |
€280.60 | 2023-09-08 | |
| abcr | AB309467-1g |
2-Bromo-4-isopropylphenylboronic acid, 96%; . |
2096338-86-0 | 96% | 1g |
€146.20 | 2025-04-20 | |
| Aaron | AR01EI8F-100mg |
2-BROMO-4-ISOPROPYLPHENYLBORONIC ACID |
2096338-86-0 | 97% | 100mg |
$21.00 | 2025-02-10 | |
| Aaron | AR01EI8F-250mg |
2-BROMO-4-ISOPROPYLPHENYLBORONIC ACID |
2096338-86-0 | 97% | 250mg |
$35.00 | 2025-02-10 |
2-Bromo-4-isopropylphenylboronic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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